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Compound of Interest

Compound Name: 4-(1-Adamantyl)phenyl acetate

CAS No.: 63013-56-9

Cat. No.: B1266983

Get Quote

Introduction & Compound Profile
4-(1-Adamantyl)phenyl acetate is a lipophilic ester combining a bulky, rigid adamantane cage

with a phenolic acetate moiety. While structurally related to intermediates used in the synthesis

of retinoids (e.g., Adapalene), this specific compound is primarily utilized as a monomeric

precursor for high-glass-transition-temperature (Tg) polymers and as a protected scaffold in

medicinal chemistry.

The analysis of this compound presents unique challenges due to the extreme hydrophobicity

of the adamantyl group and the hydrolytic susceptibility of the ester linkage.
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Property Specification

CAS Number 2921-57-5

Formula C₁₈H₂₂O₂

Molecular Weight 270.37 g/mol

Appearance White crystalline powder

Melting Point 110–112 °C

Solubility
Soluble in DCM, THF, Acetonitrile; Insoluble in

Water

Chromophore Phenyl ring (λmax ~254 nm, ~210 nm)

Impurity Profiling & Origin Analysis
To design a robust analytical method, one must first map the "Genealogy of Impurities." The

synthesis typically involves the Friedel-Crafts alkylation of phenol with 1-bromoadamantane (or

1-adamantanol), followed by acetylation.

Critical Impurities
Impurity A (Hydrolysis Product/Precursor):4-(1-Adamantyl)phenol.

Origin: Incomplete acetylation or moisture-induced hydrolysis during storage.

Behavior: More polar than the target ester; elutes earlier in RP-HPLC.

Impurity B (Starting Material):Phenol.

Origin: Unreacted starting material.[1]

Behavior: Highly polar, elutes near the void volume.

Impurity C (Reagent Residue):1-Bromoadamantane / 1-Adamantanol.

Origin: Friedel-Crafts alkylating agents.[1][2]
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Behavior:UV Silent (or weak absorbance). Requires RI, ELSD, or GC-FID for detection.

Impurity D (Regioisomer):2-(1-Adamantyl)phenyl acetate (Ortho-isomer).

Origin: Side reaction during alkylation. Steric hindrance usually minimizes this, but trace

amounts (0.1–0.5%) are common.

Behavior: Very similar hydrophobicity to the target; critical separation pair.

Synthesis & Impurity Map
The following diagram illustrates the genesis of impurities, guiding the choice of analytical

detectors.
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Figure 1: Synthesis pathway highlighting the origin of critical impurities. Note the reversible

hydrolysis path.

Analytical Strategy (The "Why")
HPLC: The Primary Assay

Column Choice: A C18 column is standard, but due to the bulky adamantyl group, steric

selectivity is key. A high-carbon-load column (e.g., Agilent Zorbax Eclipse Plus C18 or

Waters XBridge C18) is recommended to resolve the ortho vs para isomers.

Mobile Phase: The compound is extremely lipophilic. Standard gradients starting at 5%

organic will waste time. Start high (e.g., 60% Acetonitrile) to ensure elution and prevent

carryover.
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Detection: UV at 254 nm detects the phenyl ring.[3] However, this misses the adamantane

precursors (Impurity C). Dual detection (UV + ELSD/RI) or a secondary GC method is

mandatory for mass balance.

GC-MS: The Orthogonal Check
Purpose: Verification of volatile impurities (Phenol, Adamantane derivatives) and isomer

confirmation.

Advantage: The adamantyl group provides excellent thermal stability, making this compound

amenable to GC without derivatization.

Detailed Experimental Protocols
Protocol A: High-Performance Liquid Chromatography
(HPLC)
Objective: Purity assessment (Area %) and quantification of hydrolysis products.

Parameter Condition

Instrument HPLC with PDA (Photodiode Array)

Column
C18, 4.6 x 150 mm, 3.5 µm (e.g., Zorbax

Eclipse Plus)

Mobile Phase A
Water (0.1% Phosphoric Acid) - Acid suppresses

phenol ionization

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 30 °C

Injection Vol 5–10 µL

Detection UV at 254 nm (Reference 360 nm)

Diluent Acetonitrile (Must dissolve sample completely)
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Gradient Program:

0.0 min: 60% B

10.0 min: 95% B (Linear ramp)

15.0 min: 95% B (Hold to elute highly lipophilic dimers)

15.1 min: 60% B (Re-equilibration)

20.0 min: End

System Suitability Criteria (SST):

Tailing Factor (Target Peak): < 1.5

Resolution (Impurity A vs Target): > 2.0

RSD (n=5 injections): < 1.0% for main peak area.

Protocol B: Gas Chromatography (GC-FID/MS)
Objective: Detection of UV-inactive adamantane residues and residual solvents.

Parameter Condition

Column
DB-5ms or equivalent (30m x 0.25mm x

0.25µm)

Carrier Gas Helium @ 1.2 mL/min (Constant Flow)

Inlet Temp 280 °C (Split 20:1)

Detector FID @ 300 °C or MS Source @ 230 °C

Oven Program
100°C (1 min) → 20°C/min → 300°C (Hold 5

min)

Analytical Workflow & Logic
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The following flowchart dictates the decision-making process during analysis. It ensures that

"hidden" impurities (UV-silent) are not overlooked.
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Figure 2: Integrated analytical workflow ensuring comprehensive coverage of UV-active and

UV-silent impurities.

Data Interpretation & Calculations
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Purity Calculation (Area Normalization vs. External
Standard)
For research grade materials (>98%), Area Normalization is often sufficient if all impurities have

similar extinction coefficients. However, 4-(1-Adamantyl)phenol (Impurity A) has a free phenol

group, shifting its λmax and extinction coefficient compared to the ester.

Recommendation: Use External Standard Quantification for the main peak if a certified

reference standard is available. If not, apply a Relative Response Factor (RRF) correction for

Impurity A.

Estimated RRF (Impurity A vs Target @ 254nm): ~1.2 (Phenol absorbs more strongly than

the ester at 254nm in many solvents).

Final Purity Equation:

Where

is determined via calibration curve.

Handling "Ghost" Peaks
If the GC shows 1-bromoadamantane (UV silent) but HPLC is clean, the HPLC purity is biased

high. You must subtract the GC-determined content of non-UV impurities from the HPLC purity

value to obtain the "Assay" value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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